6493-06-7((+/-)-Lisofylline) Price
This page is the exclusive Price page for 6493-06-7((+/-)-Lisofylline).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
(+/-)-Lisofylline Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| TRC | L469050-100mg | trc | 100mg | $ 450.00 | 17 Apr. 2023 | ||
| TRC | L469050-250mg | trc | 250mg | $ 988.00 | 17 Apr. 2023 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-201055-10 mg | scbt | ≥98% | 10mg | ¥1,354.00 | 10 Jul. 2023 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-201055B-25 mg | scbt | ≥98% | 25mg | ¥1,880.00 | 10 Jul. 2023 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-201055A-50 mg | scbt | ≥98% | 50mg | ¥3,084.00 | 10 Jul. 2023 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-201055C-100 mg | scbt | ≥98% | 100MG | ¥5,716.00 | 10 Jul. 2023 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-201055D-250 mg | scbt | ≥98% | 250MG | ¥12,034.00 | 10 Jul. 2023 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-201055-10mg | scbt | ≥98% | 10mg | ¥1354.00 | 05 Sep. 2023 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-201055B-25mg | scbt | ≥98% | 25mg | ¥1880.00 | 05 Sep. 2023 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-201055A-50mg | scbt | ≥98% | 50mg | ¥3084.00 | 05 Sep. 2023 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-201055C-100mg | scbt | ≥98% | 100mg | ¥5716.00 | 05 Sep. 2023 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-201055D-250mg | scbt | ≥98% | 250mg | ¥12034.00 | 05 Sep. 2023 | |
| TRC | L469050-10mg | trc | 10mg | $ 88.00 | 07 Sep. 2023 | ||
| TRC | L469050-25mg | trc | 25mg | $ 132.00 | 07 Sep. 2023 | ||
| TRC | L469050-50mg | trc | 50mg | $ 253.00 | 07 Sep. 2023 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci11566-10mg | an jie kai | 98% | 10mg | ¥895.00 | 09 Sep. 2023 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci11566-25mg | an jie kai | 98% | 25mg | ¥1340.00 | 09 Sep. 2023 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci11566-50mg | an jie kai | 98% | 50mg | ¥2448.00 | 09 Sep. 2023 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci11566-100mg | an jie kai | 98% | 100mg | ¥4354.00 | 09 Sep. 2023 | |
| A2B Chem LLC | AG67400-5mg | a2bchem | 95% | 5mg | $49.00 | 19 Apr. 2024 | |
| A2B Chem LLC | AG67400-10mg | a2bchem | ≥98% | 10mg | $66.00 | 19 Apr. 2024 | |
| A2B Chem LLC | AG67400-25mg | a2bchem | ≥98% | 25mg | $106.00 | 19 Apr. 2024 | |
| A2B Chem LLC | AG67400-50mg | a2bchem | 95% | 50mg | $172.00 | 19 Apr. 2024 | |
| A2B Chem LLC | AG67400-100mg | a2bchem | 95% | 100mg | $282.00 | 19 Apr. 2024 | |
| 1PlusChem | 1P00EBL4-5mg | 1pchem | 98% | 5mg | $113.00 | 22 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1160950-5mg | le yan | 98% | 5mg | ¥840.00 | 05 May. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1160950-10mg | le yan | 98% | 10mg | ¥1300.00 | 05 May. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1160950-50mg | le yan | 98% | 50mg | ¥3380.00 | 05 May. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1160950-100mg | le yan | 98% | 100mg | ¥5460.00 | 05 May. 2024 | |
| eNovation Chemicals LLC | Y1248897-50mg | enovation | 98% | 50mg | $400 | 06 Jun. 2024 |
Recommended suppliers
钜澜化工科技(青岛)有限公司
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Zouping Mingyuan Import and Export Trading Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Wuhan ChemNorm Biotech Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises